Cas no 2137668-21-2 (Methyl 2-[(3,3-difluoro-4-hydroxypiperidin-4-yl)methylamino]acetate)

Methyl 2-[(3,3-difluoro-4-hydroxypiperidin-4-yl)methylamino]acetate is a fluorinated piperidine derivative with a hydroxymethylaminoacetate functional group. Its key structural features include a difluorinated piperidine ring and a hydroxymethylaminoacetate side chain, which contribute to its potential utility as an intermediate in pharmaceutical synthesis. The presence of fluorine atoms enhances metabolic stability and bioavailability, while the hydroxyl and ester groups offer sites for further chemical modifications. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, such as enzyme inhibitors or receptor modulators. Its well-defined structure and functional group versatility make it a useful building block for targeted drug discovery applications.
Methyl 2-[(3,3-difluoro-4-hydroxypiperidin-4-yl)methylamino]acetate structure
2137668-21-2 structure
Product Name:Methyl 2-[(3,3-difluoro-4-hydroxypiperidin-4-yl)methylamino]acetate
CAS No:2137668-21-2
MF:C9H16F2N2O3
MW:238.231749534607
CID:5279376
Update Time:2025-08-05

Methyl 2-[(3,3-difluoro-4-hydroxypiperidin-4-yl)methylamino]acetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-{[(3,3-difluoro-4-hydroxypiperidin-4-yl)methyl]amino}acetate
    • Methyl 2-[(3,3-difluoro-4-hydroxypiperidin-4-yl)methylamino]acetate
    • Inchi: 1S/C9H16F2N2O3/c1-16-7(14)4-13-5-8(15)2-3-12-6-9(8,10)11/h12-13,15H,2-6H2,1H3
    • InChI Key: UNHXLOIJGQKTJB-UHFFFAOYSA-N
    • SMILES: FC1(CNCCC1(CNCC(=O)OC)O)F

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 263
  • XLogP3: -0.7
  • Topological Polar Surface Area: 70.6

Methyl 2-[(3,3-difluoro-4-hydroxypiperidin-4-yl)methylamino]acetate Pricemore >>

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Additional information on Methyl 2-[(3,3-difluoro-4-hydroxypiperidin-4-yl)methylamino]acetate

Methyl 2-[(3,3-difluoro-4-hydroxypiperidin-4-yl)methylamino]acetate: A Comprehensive Overview

Methyl 2-[(3,3-difluoro-4-hydroxypiperidin-4-yl)methylamino]acetate, also known by its CAS number 2137668-21-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development and related areas. In this article, we will delve into the properties, synthesis, and applications of this compound, as well as recent advancements in its research.

The chemical structure of Methyl 2-[(3,3-difluoro-4-hydroxypiperidin-4-yl)methylamino]acetate is characterized by a piperidine ring with hydroxyl and difluoro substituents. The presence of these groups imparts unique electronic and steric properties to the molecule, making it a valuable component in various chemical reactions. Recent studies have highlighted the importance of such structural features in enhancing the bioavailability and efficacy of drugs derived from this compound.

One of the key areas of research surrounding CAS No 2137668-21-2 involves its role as an intermediate in the synthesis of bioactive molecules. Scientists have explored its potential as a precursor for developing novel therapeutic agents, particularly in the treatment of neurological disorders. The compound's ability to interact with specific biological targets has been a focal point of recent investigations, with promising results indicating its potential as a lead compound for drug discovery.

In terms of synthesis, Methyl 2-[(3,3-difluoro-4-hydroxypiperidin-4-yl)methylamino]acetate can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. Researchers have optimized these processes to improve yield and purity, ensuring that the compound can be produced efficiently on an industrial scale. The development of scalable synthetic routes has been crucial for advancing its application in pharmaceuticals and other industries.

The application of CAS No 2137668-21-2 extends beyond drug development. Its unique chemical properties make it a valuable tool in materials science and catalysis. Recent studies have demonstrated its potential as a catalyst in asymmetric synthesis, where it facilitates the formation of chiral centers with high enantioselectivity. This finding has opened new avenues for its use in the production of fine chemicals and specialty materials.

Another area of growing interest is the environmental impact of Methyl 2-[...]acetate. Researchers are investigating its biodegradability and toxicity to assess its safety for use in various applications. Preliminary results suggest that the compound exhibits low toxicity under controlled conditions, which is a positive indicator for its use in consumer products and industrial processes.

Looking ahead, the continued exploration of CAS No 2137668-21- will undoubtedly yield further insights into its capabilities. Collaborative efforts between academic institutions and industry leaders are expected to drive innovation in this field, leading to new applications and improved synthetic methodologies.

In conclusion, Methyl 2-[...]acetate stands out as a versatile compound with immense potential across multiple disciplines. Its unique structure, coupled with recent advancements in research, positions it as a key player in future scientific developments. As our understanding of this compound deepens, so too will its role in shaping modern chemistry and pharmacology.

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